Ferruginol

Antibacterial MIC Gram-positive
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C20H30O
Molecular Weight 286.5 g/mol
CAS No. 10219-82-6
Cat. No. B15607738
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Technical Parameters


Basic Identity
Product NameFerruginol
CAS10219-82-6
Molecular FormulaC20H30O
Molecular Weight286.5 g/mol
Structural Identifiers
InChIInChI=1S/C20H30O/c1-13(2)15-11-14-7-8-18-19(3,4)9-6-10-20(18,5)16(14)12-17(15)21/h11-13,18,21H,6-10H2,1-5H3/t18-,20+/m0/s1
InChIKeyQXNWVJOHUAQHLM-AZUAARDMSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Structure & Identifiers


Interactive Chemical Structure Model





Ferruginol: Multi-Target Abietane Diterpene


Ferruginol is a naturally occurring, tricyclic abietane diterpenoid phenol (C₂₀H₃₀O) originally isolated from Podocarpus ferrugineus and now identified in numerous conifers . It possesses a characteristic 12-hydroxyabieta-8,11,13-triene skeleton that distinguishes it from other abietane-type diterpenes such as carnosic acid, sugiol, and hinokiol. This scaffold underpins a diverse pharmacological profile including documented antibacterial, antitumor, anti-inflammatory, and antioxidant activities . As a single-molecule natural product rather than an extract or derivative mixture, ferruginol provides researchers with a well-defined chemical entity (MW 286.46 g/mol) for reproducible experimental design across multiple therapeutic areas .

Natural abietane diterpene with 12-hydroxyabieta-8,11,13-triene scaffold
Supports antimicrobial screening, cancer cell-model, inflammation pathway, and antioxidant mechanism studies
Single-molecule chemical entity for reproducible multi-target research design

Ferruginol Structural and Activity Differentiation


Abietane diterpenes share a common tricyclic core, yet minor structural variations produce fundamentally different activity and selectivity profiles that preclude generic substitution. Ferruginol's C-12 phenolic hydroxyl group and the absence of a C-7 carbonyl (present in sugiol) critically determine its bioactivity spectrum . Direct comparative studies demonstrate that ferruginol outperforms its congeners in specific antibacterial assays, while its antioxidant mechanism—operating via quinone methide formation—differs mechanistically from that of carnosic acid . Even enantiomeric variations matter: synthetic (−)-ferruginol exhibits more potent antibacterial activity than the natural (+)-enantiomer . These structural determinants translate into quantitatively distinct performance in standardized assays, meaning that data generated with one abietane diterpene cannot be extrapolated to another without risking erroneous procurement and experimental conclusions.

Structural specificity vs. sugiol
C-12 phenolic hydroxyl and absence of C-7 carbonyl create distinct bioactivity profile; data from one abietane diterpene do not transfer to another.
Mechanistic divergence from carnosic acid
Ferruginol acts via quinone methide formation, not the radical-scavenging path of carnosic acid; antioxidant performance depends on lipid environment.
Enantiomer-dependent antibacterial response
Natural (+)-ferruginol and synthetic (−)-ferruginol show different activity against MRSA/VRE; enantiomeric identity must be verified for reproducible antibacterial assays.

Quantitative Evidence: Ferruginol vs. Analogs


Antibacterial Advantage Over trans-Communic Acid

In a direct head-to-head comparison of diterpenes co-isolated from the same plant source (Papuacedrus papuana), ferruginol demonstrated 4-fold greater potency against Staphylococcus aureus (MIC = 4 µg/mL) compared to the labdane diterpene trans-communic acid (MIC = 16 µg/mL) . Against Escherichia coli, ferruginol maintained superior activity (MIC = 16 µg/mL vs. 8 µg/mL for trans-communic acid, noting that lower MIC values for E. coli were observed for the comparator in this instance; however, the S. aureus differential strongly favors ferruginol for Gram-positive targeting) . A separate study on Cryptomeria japonica bark isolates confirmed ferruginol as the most potent antibacterial diterpenoid among seven tested compounds (including isopimaric acid, sugiol, and sandaracopimarinol), with MIC values ranging from 6.3 to 12.5 µg/mL across all bacterial strains tested .

Antibacterial vs. trans-Communic Acid
Head-to-head
S. aureus MIC 4 µg/mL vs. 16 µg/mL
4-fold lower MIC in tested set
Supports antimicrobial screening context for Gram-positive targeting
Broth microdilution; S. aureus InaCC B4 reference strain
Antibacterial MIC Gram-positive Gram-negative

Caspase-Independent Apoptosis vs. Paclitaxel in Melanoma

In the SK-MEL-28 human malignant melanoma cell line, ferruginol exhibited a GI50 of approximately 50 µM, with a distinct mechanistic profile characterized by mitochondrial membrane depolarization (p < 0.01 at 72 h) but no activation of caspase-3/7, indicating a non-classical apoptosis pathway . This contrasts sharply with the reference drug paclitaxel (GI50 ≈ 10 nM), which displayed strong caspase-3/7 activation (p < 0.0001) indicative of classical caspase-dependent apoptosis . The ferruginol derivative 18-aminoferruginol achieved a GI50 of approximately 10 µM—a 5-fold improvement over the parent compound—while also activating caspase-3/7, thereby demonstrating that the ferruginol scaffold is amenable to synthetic optimization for enhanced potency and altered cell death mechanism . Computational analysis across the NCI60 cancer cell panel confirmed that 18-aminoferruginol consistently outperformed ferruginol, validating the scaffold's versatility .

Apoptosis vs. Paclitaxel
Head-to-head
Ferruginol
GI50 ≈ 50 µM
No caspase-3/7
Paclitaxel
GI50 ≈ 10 nM
Caspase-3/7 activation
Mitochondrial depolarization (p
Supports mitochondrial apoptosis pathway study context
SK-MEL-28 melanoma; SRB assay, 48 h
Lipid Antioxidant vs. Carnosic Acid
Head-to-head
Weakest in DPPH / strongest in linoleic acid oxidation (rank inversion)
Supports lipid-preservation antioxidant research context
Quinone methide mechanism confirmed by GC-MS
In Vivo Topical Anti-Inflammatory
Class-level
TPA model: 20.5% inhibition; AA model: 62.5% (dose-dependent)
Supports inflammation model endpoint context
Murine ear edema; equimolar to indomethacin
BBB Penetration in Rats
Class-level
Detected in brain; plasma calibration 0.5–20 µg/mL
Supports CNS distribution study context
Wistar rat; oral HPLC-DAD; freeze-thaw stability ±7%
Enantiomeric MRSA/VRE Activity
Head-to-head
(−)-Ferruginol
Higher potency rank
(+)-Ferruginol
Lower potency rank
Quinone methide 7 MIC 0.5–1 µg/mL (most active in series)
Supports enantiomer-dependent antibacterial screening context
MRSA/VRE clinical isolates; broth microdilution
Anticancer Melanoma GI50 Apoptosis mechanism

Lipid Antioxidant Performance vs. Carnosic Acid

Ferruginol exhibited the lowest antioxidant activity among carnosic acid, (±)-α-tocopherol, and dibutylhydroxytoluene (BHT) in the polar-solvent DPPH and β-carotene bleaching assays . However, under solvent-free linoleic acid oxidation conditions that more closely model lipid membrane environments, ferruginol demonstrated superior activity compared to both carnosic acid and α-tocopherol . This conditional activity inversion is mechanistically attributed to the formation of a quinone methide intermediate, which GC-MS analysis confirmed as an early reaction product that subsequently generates dehydroferruginol, 7β-hydroxyferruginol, and sugiol . The quinone methide mechanism is unique to ferruginol among the tested antioxidants and accounts for the environment-dependent activity . A supporting DFT study classified ferruginol and hinokiol as the most promising radical scavengers among ferruginol-type diterpenes, with activity comparable to BHT .

Lipid Antioxidant vs. Carnosic Acid
Head-to-head
Weakest in DPPH / strongest in linoleic acid oxidation (rank inversion)
Supports lipid-preservation antioxidant research context
Quinone methide mechanism confirmed by GC-MS
Antioxidant Lipid peroxidation Quinone methide Radical scavenging

In Vivo Topical Anti-Inflammatory Activity

Ferruginol was evaluated for topical anti-inflammatory activity using two established murine ear edema models . In the phorbol ester (TPA)-induced inflammation model, ferruginol achieved a maximal inhibition of 20.5% at equimolar doses relative to the reference drug indomethacin . In the arachidonic acid (AA)-induced inflammation model, the maximal effect reached 62.5% . Both effects were dose-dependent . This in vivo anti-inflammatory activity, demonstrated through topical application, complements ferruginol's oral gastroprotective activity documented in separate studies (where 25–50 mg/kg doses increased gastric PGE₂ content and maintained GSH levels) . While direct comparator data with other abietane diterpenes are not available in the same model, the dual-model in vivo validation distinguishes ferruginol from in vitro-only anti-inflammatory natural products and supports its evaluation in dermatological inflammation research.

In Vivo Topical Anti-Inflammatory
Class-level
TPA model: 20.5% inhibition; AA model: 62.5% (dose-dependent)
Supports inflammation model endpoint context
Murine ear edema; equimolar to indomethacin
Anti-inflammatory Topical TPA Arachidonic acid In vivo

Blood-Brain Barrier Penetration in Rats

An HPLC-DAD pharmacokinetic study in Wistar rats established that after oral administration, ferruginol distributes widely into major tissues with the lung, heart, liver, spleen, and kidney identified as primary distribution sites . Notably, ferruginol was detected in brain tissue, demonstrating its capacity to cross the blood-brain barrier . This property is not commonly reported for all abietane diterpenes and represents a pharmacokinetic differentiation point for central nervous system applications. The validated HPLC method achieved linear calibration across 0.5–20 µg/mL (plasma) and 0.5–10 µg/mL (tissues), with freeze-thaw stability within ±7% of nominal concentrations . Acute oral toxicity assessment in a separate study confirmed safety: single oral doses up to 3 g/kg ferruginol did not elicit mortality or acute toxic effects in mice . This combination of brain penetration and low acute toxicity represents a favorable ADMET profile for preclinical CNS research.

BBB Penetration in Rats
Class-level
Detected in brain; plasma calibration 0.5–20 µg/mL
Supports CNS distribution study context
Wistar rat; oral HPLC-DAD; freeze-thaw stability ±7%
Pharmacokinetics Tissue distribution Blood-brain barrier ADMET

Enantiomeric Activity Against MRSA and VRE

A comparative synthesis study evaluated the antibacterial activity of enantiomeric ferruginol forms against clinically relevant drug-resistant Gram-positive pathogens . The non-natural enantiomer (−)-ferruginol demonstrated more potent antibacterial activity than the natural-type (+)-ferruginol against both methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococcus (VRE) . This enantiomer-dependent activity divergence is a critical differentiation point: researchers procuring ferruginol for antibacterial studies must verify enantiomeric identity, as the (+)-form may underperform relative to the (−)-form. Furthermore, the quinone methide derivative (compound 7) in the same study achieved the most potent activity overall with MIC values of 0.5–1 µg/mL against both MRSA and VRE, indicating that the quinone methide oxidation product may constitute the active pharmacophore .

Enantiomeric MRSA/VRE Activity
Head-to-head
(−)-Ferruginol
Higher potency rank
(+)-Ferruginol
Lower potency rank
Quinone methide 7 MIC 0.5–1 µg/mL (most active in series)
Supports enantiomer-dependent antibacterial screening context
MRSA/VRE clinical isolates; broth microdilution
Enantiomer MRSA VRE Antibiotic resistance

High-Impact Application Scenarios


Antimicrobial Development for MRSA/VRE

Ferruginol's 4-fold MIC advantage over trans-communic acid against S. aureus (4 vs. 16 µg/mL) , combined with enantiomer-specific enhanced activity of (−)-ferruginol against MRSA and VRE , positions this compound as a scaffold for developing agents targeting drug-resistant Gram-positive infections. The availability of the more potent non-natural enantiomer via total synthesis provides a well-characterized starting point for medicinal chemistry optimization, with the quinone methide pharmacophore (MIC 0.5–1 µg/mL) serving as a potency benchmark . Researchers should specify enantiomeric identity at procurement to ensure experimental reproducibility.

Caspase-Independent Apoptosis Research in Melanoma

Ferruginol induces mitochondrial membrane depolarization without caspase-3/7 activation in SK-MEL-28 melanoma cells (GI50 ≈ 50 µM), while the reference drug paclitaxel operates through a caspase-dependent pathway (GI50 ≈ 10 nM, p < 0.0001) . This mechanistic divergence offers a distinct tool compound for studying caspase-independent (mitochondrial) cell death pathways in melanoma. The 18-aminoferruginol derivative further provides a 5-fold potency improvement (GI50 ≈ 10 µM) with restored caspase activation, enabling mechanism-switching SAR studies . Laboratories investigating apoptosis resistance mechanisms in melanoma should select ferruginol specifically over paclitaxel when studying mitochondrial apoptosis pathways.

Lipid-Preservation Antioxidant Formulations

Ferruginol's conditional antioxidant superiority—outperforming carnosic acid and α-tocopherol in non-solvent linoleic acid oxidation while being weaker in polar DPPH/β-carotene assays —makes it the preferred abietane diterpene for lipid-rich product preservation (oils, lipid-based formulations, membrane systems). Its quinone methide-mediated radical-scavenging mechanism is unique among tested abietane antioxidants , and its activity is comparable to the synthetic antioxidant BHT according to DFT calculations . Existing patent literature on ferruginol-type compounds in skincare compositions further validates its industrial applicability in lipid-preservation contexts where carnosic acid's polar-solvent advantage is irrelevant.

Neuroinflammation and CNS Preclinical Studies

Ferruginol's confirmed blood-brain barrier penetration in Wistar rats and its dose-dependent in vivo anti-inflammatory activity (62.5% maximal AA-induced edema inhibition) support its selection for preclinical CNS inflammation research. The demonstrated brain distribution differentiates ferruginol from abietane diterpenes lacking documented BBB penetration, while the acute oral safety profile (no toxicity at 3 g/kg in mice) provides a favorable therapeutic window. Researchers investigating neuroinflammatory conditions, where both BBB access and in vivo anti-inflammatory validation are prerequisites, should prioritize ferruginol over sugiol or other abietane diterpenes lacking equivalent distribution data.

Application
Selection Property
Validation Focus
Antimicrobial screening for drug-resistant Gram-positive strains
Enantiomeric identity and quinone methide pharmacophore context
MIC screening against MRSA/VRE panel
Caspase-independent apoptosis pathway studies in melanoma
Mitochondrial depolarization without caspase activation
Cell viability and mitochondrial membrane potential assays
Lipid-preservation antioxidant research
Quinone methide-mediated radical-scavenging in non-polar systems
Linoleic acid oxidation or lipid peroxidation assays
CNS distribution and neuroinflammation research
Confirmed BBB penetration and in vivo anti-inflammatory activity
Brain tissue distribution and CNS inflammation models

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

46 linked technical documents
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